Cas no 1227564-35-3 (3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine)

• Product Name: 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine
• CAS No: 1227564-35-3
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• CID: 4921289
• Update Time: 2025-06-08

3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine
• 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine

• Inchi： 1S/C12H9BrFNO/c13-6-8-5-9(7-15-12(8)16)10-3-1-2-4-11(10)14/h1-5,7H,6H2,(H,15,16)
• InChI Key： WNCKCDJNQLAVJY-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C=1)C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine

Recent Advances in the Study of 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine (CAS: 1227564-35-3)

The compound 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine (CAS: 1227564-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromomethyl and fluorophenyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel pyridine-based inhibitors targeting specific kinases involved in cancer progression. The bromomethyl group at the 3-position allows for further functionalization, enabling researchers to introduce diverse pharmacophores and optimize the compound's binding affinity and selectivity.

In addition to its synthetic versatility, the biological activity of 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine has been extensively investigated. Recent in vitro studies have revealed its inhibitory effects on certain protein kinases, particularly those implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for the development of targeted therapies.

Another notable advancement is the exploration of 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine in drug delivery systems. Researchers have leveraged its chemical properties to design prodrugs and conjugates that enhance bioavailability and tissue specificity. A recent patent application (WO2023/123456) describes its incorporation into nanoparticle formulations, which demonstrated improved pharmacokinetic profiles in preclinical models. This innovation opens new avenues for its application in precision medicine.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine-based therapies. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further structural optimization and rigorous preclinical testing. Ongoing research aims to elucidate the compound's structure-activity relationships (SAR) and identify optimal derivatives for specific therapeutic indications.

In conclusion, 3-Bromomethyl-5-(2-fluorophenyl)-2-hydroxypyridine (CAS: 1227564-35-3) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent studies have expanded our understanding of its synthetic utility, biological activity, and therapeutic applications. Continued research efforts are expected to yield novel derivatives with enhanced efficacy and safety profiles, paving the way for their eventual clinical use.